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Compound of Interest

Compound Name:
4-Butoxy-4-oxo-3-phenylbutanoic

acid

Cat. No.: B121062 Get Quote

Disclaimer: The chemical name "4-Butoxy-4-oxo-3-phenylbutanoic acid" does not

correspond to a commonly registered compound. Based on systematic nomenclature, this

name suggests a monobutyl ester of 3-phenylbutanedioic acid, more commonly known as

phenylsuccinic acid. This guide will, therefore, focus on the synthesis and properties of

phenylsuccinic acid and the proposed synthesis of its monobutyl ester.

Phenylsuccinic acid is a dicarboxylic acid that features a phenyl group attached to the succinic

acid backbone. It is a valuable chiral building block in organic synthesis, particularly in the

preparation of pharmaceuticals and other fine chemicals.[1] Its two carboxylic acid groups allow

for the formation of various derivatives, including esters and amides.

Physicochemical Data
The following table summarizes the key physicochemical properties of phenylsuccinic acid.

Data for the specific monobutyl ester is not readily available in public databases and would

require experimental determination.
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Property
(±)-Phenylsuccinic
Acid

(S)-(+)-
Phenylsuccinic
Acid

Reference(s)

CAS Number 635-51-8 4036-30-0 [2][3][4]

Molecular Formula C₁₀H₁₀O₄ C₁₀H₁₀O₄ [2][3]

Molecular Weight 194.18 g/mol 194.18 g/mol [2][4][5]

Melting Point 166-168 °C 173-176 °C [3][4]

Appearance
White powder or

crystals

Almost white micro-

crystalline powder
[3][4]

Solubility
Soluble in hot water,

alcohol, and ether.
Soluble in methanol. [3][6]

pKa
pKa₁: ~3.60

(Predicted)

pKa₁: 3.60±0.10

(Predicted)
[3]

Optical Rotation
Not applicable

(racemic mixture)

[α]²⁰/D = +145° to

+150° (c=2 in EtOH)
[1]

Experimental Protocols
Detailed methodologies for the synthesis of phenylsuccinic acid are well-established. The

selective synthesis of a monoester, such as 4-Butoxy-4-oxo-3-phenylbutanoic acid, requires

a strategic approach to differentiate between the two carboxylic acid groups. A common

method involves the formation of a cyclic anhydride intermediate.

Two primary methods for the synthesis of racemic phenylsuccinic acid are presented below.

Method 1: From Diethyl Benzalmalonate[7]

This procedure involves the reaction of diethyl benzalmalonate with potassium cyanide

followed by hydrolysis.

Step 1: Synthesis of Ethyl β-phenyl-β-cyanopropionate
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In a 5-liter round-bottomed, three-necked flask equipped with a mechanical stirrer, reflux

condenser, and a dropping funnel, dissolve 200 g (0.81 mole) of diethyl benzalmalonate in

2 liters of absolute ethanol.

Start stirring and rapidly add a solution of 56 g (0.86 mole) of potassium cyanide in 100 ml

of water from the dropping funnel.

Heat the mixture in an oil bath to 70°C and maintain the temperature between 65-75°C for

18 hours.

Cool the mixture to 15°C. The precipitated potassium bicarbonate is collected on a

Büchner funnel and washed with 100 ml of 95% ethanol.

Combine the filtrate and washings, transfer to a 5-liter flask, and acidify slightly with dilute

hydrochloric acid. Caution: This should be performed in a well-ventilated hood as

hydrogen cyanide may be liberated.

Concentrate the solution under reduced pressure to a semi-solid residue.

Extract the residue with 500 ml of ether and 300 ml of water. Separate the ether layer,

wash the aqueous layer with an additional 200 ml of ether.

Combine the ether extracts, dry over calcium chloride, filter, and concentrate by distillation

to yield crude ethyl β-phenyl-β-cyanopropionate as a red oil.

Step 2: Hydrolysis to Phenylsuccinic Acid

To the crude ester from the previous step, add 500 ml of concentrated hydrochloric acid

(sp. gr. 1.19).

Heat the mixture under reflux for 18 hours.

Cool the mixture. The crude, tan-colored phenylsuccinic acid will precipitate.

Collect the solid by filtration, wash with 300 ml of cold water, and dry at 60°C. The yield is

typically 67-70%.

The product can be recrystallized from hot water to improve purity.[6]
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Method 2: From α-Cyano-β-phenylacrylic Acid[6]

This method involves the addition of sodium cyanide to an ethyl ester followed by hydrolysis.

Step 1: Esterification of α-Cyano-β-phenylacrylic Acid

In a 200-cc round-bottomed flask with a reflux condenser, boil 50 g (0.29 mole) of dry α-

cyano-β-phenylacrylic acid with 100 cc of absolute alcohol containing 3-4 g of anhydrous

hydrogen chloride for 4.5 hours.

Filter the hot solution and let it stand overnight to crystallize ethyl α-cyano-β-

phenylacrylate.

Step 2: Addition of Sodium Cyanide

Treat 20 g (0.1 mole) of the resulting ester with 40 cc of 50% alcohol and 10 g (0.2 mole)

of finely powdered sodium cyanide.

The reaction is exothermic; heat on a steam bath for two minutes to complete the reaction.

Add 200 cc of water and decompose the resulting solution with hydrochloric acid to

precipitate ethyl α,β-dicyano-β-phenylpropionate as a yellowish oil which solidifies on

standing.

Step 3: Hydrolysis to Phenylsuccinic Acid

Hydrolyze the dicyano ester by boiling under reflux for four hours with 80 cc of

concentrated hydrochloric acid (sp. gr. 1.19).

Upon cooling, phenylsuccinic acid crystallizes from the solution.

Filter the crystals, wash with cold water, and dry. The yield is typically 91-95%.

A selective mono-esterification can be achieved via a phenylsuccinic anhydride intermediate.

This approach ensures that only one carboxylic acid group reacts with the alcohol.

Step 1: Synthesis of Phenylsuccinic Anhydride
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Dissolve enantiomerically pure or racemic phenylsuccinic acid in a suitable solvent such

as THF.

Add a dehydrating agent, for example, di-tert-butyl dicarbonate in the presence of a

catalytic amount of MgCl₂.

Stir the reaction at a moderate temperature (e.g., 40°C) until the reaction is complete,

which can be monitored by techniques like TLC.

The anhydride can be isolated by filtration and removal of the solvent.

Step 2: Ring-opening with Butanol

Dissolve the phenylsuccinic anhydride in a suitable solvent.

Add 1 equivalent of butanol to the solution.

Stir the reaction mixture. The reaction leads to the ring-opening of the anhydride, forming

the monobutyl ester. This reaction typically yields a mixture of two isomeric monoesters.

The desired product, 4-Butoxy-4-oxo-3-phenylbutanoic acid, can be isolated and

purified using standard techniques such as chromatography.

Visualizations
The following diagrams illustrate the synthesis workflows described in the experimental

protocols.

Synthesis of Phenylsuccinic Acid from Diethyl Benzalmalonate.
Proposed Synthesis of Monobutyl Phenylsuccinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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